![molecular formula C6H12O4 B1584989 2-(2-Hydroxyethoxy)ethyl acetate CAS No. 2093-20-1](/img/structure/B1584989.png)
2-(2-Hydroxyethoxy)ethyl acetate
Overview
Description
“2-(2-Hydroxyethoxy)ethyl acetate” is a chemical compound with the formula C6H12O4 . Its molecular weight is 148.1571 . It is also known by other names such as Diethylene glycol monoacetate .
Molecular Structure Analysis
The molecular structure of “2-(2-Hydroxyethoxy)ethyl acetate” consists of 6 carbon atoms, 12 hydrogen atoms, and 4 oxygen atoms . The structure can be viewed as a 2D Mol file or as a computed 3D SD file .Physical And Chemical Properties Analysis
“2-(2-Hydroxyethoxy)ethyl acetate” appears as a pale-yellow to yellow-brown sticky oil to semi-solid .Scientific Research Applications
Solvent in Scientific Experiments
“2-(2-Hydroxyethoxy)ethyl acetate” is used as a solvent in various scientific experiments. As a solvent, it can dissolve a solute resulting in a solution which is an essential process in many scientific experiments.
Dispersing Agent
This compound acts as a dispersing agent. Dispersing agents are substances that improve the separation of particles to prevent clumping or settling. This property is particularly useful in fields like nanotechnology where maintaining the dispersion of nanoparticles is crucial.
Cell Biology
In the field of cell biology, “2-(2-Hydroxyethoxy)ethyl acetate” is used due to its solvent and dispersing properties. It can help in the study of cells by allowing the dispersion of various cellular components or aiding in the delivery of substances into the cells.
Organic Synthesis
“2-(2-Hydroxyethoxy)ethyl acetate” is used in organic synthesis. Organic synthesis is a method of preparation of organic compounds. It is a critical process in the development of pharmaceuticals, polymers, and many other chemical products.
Nanotechnology
In nanotechnology, “2-(2-Hydroxyethoxy)ethyl acetate” is used as a dispersing agent to maintain the dispersion of nanoparticles. This is crucial in the preparation of nanomaterials and in the study of their properties.
Cryoprotectant
“2-(2-Hydroxyethoxy)ethyl acetate” has been used as a cryoprotectant for preserving tissues and cells. Cryoprotectants are substances used to protect biological tissue from freezing damage due to the formation of ice crystals.
Safety and Hazards
This compound may cause serious eye irritation . It is advised to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes . Use personal protective equipment, wear chemical impermeable gloves, and ensure adequate ventilation . In case of accidental release, evacuate personnel to safe areas and keep people away from and upwind of spill/leak .
properties
IUPAC Name |
2-(2-hydroxyethoxy)ethyl acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12O4/c1-6(8)10-5-4-9-3-2-7/h7H,2-5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XXXFZKQPYACQLD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OCCOCCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00943206 | |
Record name | 2-(2-Hydroxyethoxy)ethyl acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00943206 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
148.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Hydroxyethoxy)ethyl acetate | |
CAS RN |
2093-20-1 | |
Record name | Diethylene glycol, acetate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2093-20-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(2-Hydroxyethoxy)ethyl acetate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002093201 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-(2-Hydroxyethoxy)ethyl acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00943206 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(2-hydroxyethoxy)ethyl acetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.016.591 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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